Cas no 592550-35-1 (Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI))

Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI) structure
592550-35-1 structure
Product Name:Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI)
CAS No:592550-35-1
MF:C18H15NO3
MW:293.316604852676
CID:1023117
Update Time:2024-06-13

Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]- (9CI)
    • 4-[(3-Formyl-2-methyl-1H-indol-1-yl)methyl]benzoic acid
    • Benzoic acid, 4-[(3-formyl-2-methyl-1H-indol-1-yl)methyl]-
    • Inchi: 1S/C18H15NO3/c1-12-16(11-20)15-4-2-3-5-17(15)19(12)10-13-6-8-14(9-7-13)18(21)22/h2-9,11H,10H2,1H3,(H,21,22)
    • InChI Key: QULRMWKUMOKETM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(CN2C3=C(C=CC=C3)C(C=O)=C2C)C=C1

Computed Properties

  • Exact Mass: 293.105
  • Monoisotopic Mass: 293.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk